Cas no 290821-40-8 (Cimiracemoside E)

Cimiracemoside E structure
Cimiracemoside E structure
Product Name:Cimiracemoside E
CAS No:290821-40-8
MF:C37H58O11
MW:678.849833011627
CID:6643817
PubChem ID:91827210
Update Time:2024-03-02

Cimiracemoside E Chemical and Physical Properties

Names and Identifiers

    • 290821-40-8
    • 9,19-CYCLOLANOSTAN-15-ONE, 24-(ACETYLOXY)-16,23-EPOXY-21,25-DIHYDROXY-3-(.BETA.-D-XYLOPYRANOSYLOXY)-, (3.BETA.,16.BETA.,23R,24S)-
    • 9,19-Cyclolanostan-15-one, 24-(acetyloxy)-16,23-epoxy-21,25-dihydroxy-3-(beta-D-xylopyranosyloxy)-, (3beta,16beta,23R,24S)-
    • UNII-M5H3G60RPD
    • Q27283514
    • Cimiracemoside E
    • Cimiracemoside E, (-)-
    • M5H3G60RPD
    • Inchi: 1S/C37H58O11/c1-18(39)46-30(33(4,5)44)21-14-19(15-38)25-28(47-21)29(43)35(7)23-9-8-22-32(2,3)24(48-31-27(42)26(41)20(40)16-45-31)10-11-36(22)17-37(23,36)13-12-34(25,35)6/h19-28,30-31,38,40-42,44H,8-17H2,1-7H3/t19-,20+,21+,22-,23-,24-,25-,26-,27+,28+,30-,31-,34+,35+,36+,37-/m0/s1
    • InChI Key: WBQXCIWJYDQQNN-VNAQBZDGSA-N
    • SMILES: O1[C@@H]([C@@H](C(C)(C)O)OC(C)=O)C[C@@H](CO)[C@H]2[C@@H]1C([C@]1(C)[C@]2(C)CC[C@]23[C@H]1CC[C@H]1C(C)(C)[C@H](CC[C@]21C3)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)=O

Computed Properties

  • Exact Mass: 678.39791266g/mol
  • Monoisotopic Mass: 678.39791266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 7
  • Complexity: 1320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 16
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 172Ų
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